Cas no 4341-34-8 (Di(thiophen-2-yl)methane)

Di(thiophen-2-yl)methane Properties

Names and Identifiers

• Di(thiophen-2-yl)methane
• 2,2'-Dithienylmethane
• Bis(2-thienyl)methane
• 2-(thiophen-2-ylmethyl)thiophene
• BIS-(2-THIENYL) METHANE
• 2,2'-methylenedithiophene
• bisthiophenylmethane
• Di-2-Thienylmethane
• dithiophen-2-ylmethane
• 2,2'-Methylenebisthiophene
• Thiophene, 2,2'-methylenebis-
• 2-(2-Thienylmethyl)thiophene #
• Maybridge3_006384
• AKOS005170687
• DTXSID00195844
• Thiophene, 2,2'-methylenedi-
• 4341-34-8
• JZSRHKOFXIACDX-UHFFFAOYSA-N
• (3-BENZYLOXY-PHENYL)-ACETICACID
• A826275
• Thiophene,2'-methylenebis-
• SCHEMBL559559
• D5228
• IDI1_017771
• Thiophene,2'-methylenedi-
• CS-0132624
• dithienylmethane
• MFCD00041212
• HMS1449C04
• 2-[(thiophen-2-yl)methyl]thiophene
• NSC 229880
• NSC-229880
• FT-0659374
• NSC229880
• F31371
• YSZC320
• DTXCID40118335
• STL227176
• 2-(2-Thiophenylmethyl)thiophene;2,2'-Dithienylmethane
• 2,2'-methanediyldithiophene
• +Expand

• MDL： MFCD00041212
• InChIKey： JZSRHKOFXIACDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8S2/c1-3-8(10-5-1)7-9-4-2-6-11-9/h1-6H,7H2
• SMILES： C1=CSC(=C1)CC2=CC=CS2

Computed Properties

• Exact Mass: 180.00700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.00674260g/mol
• Heavy Atom Count: 11
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• LogP: 3.40040
• PSA: 56.48000
• Boiling Point: 267°C(lit.)
• Melting Point: 44.0 to 48.0 deg-C

Di(thiophen-2-yl)methane Security Information

Di(thiophen-2-yl)methane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%